Cas no 62658-91-7 (3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester)
62658-91-7 structure
Product Name:3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester
CAS No:62658-91-7
MF:C8H9NO2S
MW:183.227560758591
CID:436293
PubChem ID:2799881
Update Time:2025-04-19
3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester
- methyl 2-methylsulfanylpyridine-3-carboxylate
- AJ-333/25006178
- AKOS017259825
- Methyl 2-(methylsulfanyl)pyridine-3-carboxylate
- methyl 2-(methylsulfanyl)nicotinate
- SCHEMBL3717527
- DTXSID40384119
- HMS1521N02
- 62658-91-7
- IDI1_030870
- Methyl 2-(Methylthio)pyridine-3-carboxylate, AldrichCPR
- Maybridge4_000288
-
- Inchi: 1S/C8H9NO2S/c1-11-8(10)6-4-3-5-9-7(6)12-2/h3-5H,1-2H3
- InChI Key: CIRMLVKTAPOENO-UHFFFAOYSA-N
- SMILES: S(C)C1C(C(=O)OC)=CC=CN=1
Computed Properties
- Exact Mass: 183.03547
- Monoisotopic Mass: 183.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64.5Ų
Experimental Properties
- PSA: 39.19
3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
62658-91-7 (3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester) Related Products
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